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For Researchers, Scientists, and Drug Development Professionals

Introduction

PSB-17365 is a potent and selective synthetic agonist for the G protein-coupled receptor 84
(GPR84). GPR84 is primarily expressed in immune cells, including macrophages, neutrophils,
and microglia, and is implicated in inflammatory and immune responses. Activation of GPR84
by agonists like PSB-17365 initiates a cascade of intracellular signaling events, making it a
valuable tool for studying the role of this receptor in various physiological and pathological
processes. These application notes provide detailed protocols and guidelines for the use of
PSB-17365 in primary cell cultures to investigate its effects on cellular function.

Mechanism of Action and Signhaling Pathway

PSB-17365 acts as an agonist at the GPR84 receptor, which is coupled to a pertussis toxin-
sensitive Gai/o protein. Upon binding of PSB-17365, the Gai/o protein is activated, leading to
the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (CAMP)
levels. This primary signaling event triggers downstream pathways, including the activation of
the Phosphoinositide 3-kinase (PI3K)/Akt and Mitogen-activated protein kinase
(MAPK)/Extracellular signal-regulated kinase (ERK) pathways. These pathways are crucial
regulators of cellular processes such as inflammation, proliferation, survival, and migration.
Additionally, GPR84 activation has been linked to the mobilization of intracellular calcium.

GPR84 Signaling Pathway Diagram
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1. Seed Primary Macrophages
in 6-well plates

2. Serum-starve cells overnight
(optional, to reduce basal signaling)

l

3. Treat with PSB-17365 (e.g., 1 M)
for various short time points
(e.g., 0, 5, 15, 30, 60 min)

:

1. Seed Primary Macrophages
in 24-well plates (4. Lyse cells and collect protein extracts)

2. Pre-treat with LPS (e.g., 100 ng/mL) l
for 2 hours (optional, to induce GPR84) 5. Determine protein concentration (e.g., BCA assayD

v :

3. Treat with different concentrations
of PSB-17365 or vehicle control 6. Perform SDS-PAGE and transfer to membrane

4 Incuba’f g’rfzdgﬂnfd period 7. Probe with primary antibodies
(e.g., 4,8, 12, 24 hours) (e.q., p-Akt, Akt, p-ERK, ERK)
and detect chemiluminescence

6. Quantify cytokine levels
(e.g., TNFa, IL-6) using ELISA

9. Analyze band intensities

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b610312?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» To cite this document: BenchChem. [Application Notes and Protocols for PSB-17365 in
Primary Cell Cultures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610312#application-of-psb-17365-in-primary-cell-
cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b610312#application-of-psb-17365-in-primary-cell-cultures
https://www.benchchem.com/product/b610312#application-of-psb-17365-in-primary-cell-cultures
https://www.benchchem.com/product/b610312#application-of-psb-17365-in-primary-cell-cultures
https://www.benchchem.com/product/b610312#application-of-psb-17365-in-primary-cell-cultures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610312?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

